BENGHE Foundational & Exploratory

Check Availability & Pricing

toxicological profile of cashmeran on aquatic
organisms

Author: BenchChem Technical Support Team. Date: December 2025
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Cat. No.: B120643

An In-depth Technical Guide to the Toxicological Profile of Cashmeran on Aquatic Organisms

Introduction

Cashmeran®, chemically known as 1,2,3,5,6,7-Hexahydro-1,1,2,3,3-pentamethyl-4H-inden-4-
one (CAS No. 33704-61-9), is a polycyclic musk widely used as a fragrance ingredient in
cosmetics, personal hygiene products, air fresheners, and household cleaning agents.[1][2] Its
widespread use results in its release into the aquatic environment, primarily through
wastewater treatment plant effluents.[1][2] This technical guide provides a comprehensive
overview of the aquatic toxicology of Cashmeran, summarizing key data on its environmental
fate, ecotoxicity across different trophic levels, and the experimental protocols used for its
assessment.

Environmental Fate and Persistence

The environmental behavior of a chemical dictates its potential for exposure to aquatic
organisms. Cashmeran is characterized by its persistence in the environment and a low
potential for bioaccumulation.[1]

2.1 Persistence and Degradability

Cashmeran is not readily biodegradable.[2] In a 28-day study conducted according to OECD
Test Guideline 301C, no mineralization was observed, with 0% biodegradation measured by
biological oxygen demand (BOD).[1][2] After 28 days, 99% of the substance remained, leading
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to its classification as "Persistent".[1][2] It is not expected to hydrolyze in water due to the
absence of readily hydrolysable functional groups.[1]

2.2 Bioaccumulation Potential

Despite having an octanol-water partition coefficient (Log Kow) of 4.2, which suggests a
potential for bioaccumulation, experimental data indicate a low bioconcentration potential in
fish.[1][3][4] A study following OECD TG 305 reported a lipid-normalized bioconcentration factor
(BCF) of 157 L/kg wet weight in carp (Cyprinus carpio).[1][2] This value is well below the
threshold of 2000 L/kg, leading to the classification of Cashmeran as "Not Bioaccumulative".[1]

[2]
2.3 Environmental Transport and Partitioning

When released into the environment, Cashmeran is expected to predominantly partition to the
water (95%) and soil compartments.[1][4] It has a soil adsorption coefficient (log KOC) of 2.3,
suggesting medium mobility in soil.[1][2] Its Henry's law constant of 1.44 Pa-m3/mol indicates
moderate volatility from water and moist soil.[1] In the atmosphere, it undergoes rapid photo-
oxidation with a calculated half-life of 1.2 hours.[1][2]

Table 1: Summary of Environmental Fate Properties for Cashmeran
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Guideline/lMeth Classificationl/l

Parameter Value . Source(s)
od nterpretation
Not readily
Biodegradation 0% after 28 days @ OECD TG 301C biodegradable; [11[2]
Persistent
Meets threshold
for
Log Kow 4.2 Measured [11[3114]

bioaccumulation

concern

Low potential to
) bioconcentrate;
BCF (Fish) 157 L/kg OECD TG 305 Not [1][2]
0

Bioaccumulative

Medium mobility
Log Koc 2.3 Measured ] " [1][2]
in soi

Aquatic Ecotoxicity

The ecotoxicity of Cashmeran has been evaluated across three key aquatic trophic levels: fish,
invertebrates, and algae. The data consistently show that while the substance is toxic to
aquatic life, it is not classified as highly toxic based on acute exposure values.

3.1 Acute Toxicity

Acute toxicity is assessed over short exposure periods (48-96 hours) to determine the
concentration that causes an immediate effect, such as mortality or immobilization, in 50% of
the test population (LC50/EC50).

Table 2: Acute Toxicity of Cashmeran to Aquatic Organisms
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Trophic ] . ] Value
Species Duration Endpoint Method Source(s)
Level (mglL)
Oryzias
) latipes Experiment
Fish 96 h LC50 2.12
(Japanese al
Rice Fish)
Oryzias
_ OECD TG
latipes 96 h LC50 1.7 [2]
203
(Medaka)
Fish Calculated
96 h LC50 4.4 [1][2]
(General) (ECOSAR)
Daphnia
EC50
Invertebrat  magna N OECD TG
48 h (Immobiliza 1.5 [1][2]5]
e (Water j 202
tion)
Flea)
Desmodes
EC50
mus OECD TG
Algae ) 72 h (Growth 10 [2][5]
subspicatu o 201
Inhibition)
S
Algae Calculated
96 h EC50 1.35 [1][4]
(General) (ECOSAR)

3.2 Chronic Toxicity

Chronic toxicity studies assess the effects of longer-term exposure at lower concentrations.

Data on the chronic aquatic toxicity of Cashmeran are limited.

Table 3: Chronic Toxicity of Cashmeran to Aquatic Organisms
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Trophic . . . Value
Species Duration Endpoint Method Source(s)
Level (mglL)
. _ NOEC
Danio rerio OECD
Fish ] - (Early-life 0.16 o [2]
(Zebrafish) Guideline
stage)

Experimental Protocols

The aquatic toxicity data for Cashmeran have been generated primarily using standardized
methodologies from the Organisation for Economic Co-operation and Development (OECD).
Due to Cashmeran's low water solubility, test media are often prepared as a Water
Accommodated Fraction (WAF).[6][7]

4.1 OECD 203: Fish, Acute Toxicity Test

This guideline determines the concentration of a substance lethal to 50% of a test fish
population (LC50) over a 96-hour period.[8][9][10]

o Test Organism: Recommended species include Zebrafish (Danio rerio) or Japanese Rice
Fish (Oryzias latipes).[2][9]

o Test Duration: 96 hours.[8][9]

» Procedure: Fish are exposed to a geometric series of at least five test concentrations and a
control.[8] For a substance like Cashmeran, a semi-static renewal procedure (renewing test
solutions every 24 hours) is often employed to maintain exposure concentrations.

o Test Conditions: Controlled temperature (e.g., 10-14°C for rainbow trout), lighting, and
dissolved oxygen levels are maintained.[11]

o Endpoint: Mortalities are recorded at 24, 48, 72, and 96 hours.[8] The LC50 value and its
95% confidence limits are calculated using statistical methods like Probit analysis.[10][12]

4.2 OECD 202: Daphnia sp. Acute Immobilisation Test
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This test assesses the concentration at which 50% of the daphnids are rendered immobile
(EC50).[13][14]

Test Organism:Daphnia magna, less than 24 hours old.[13]

Test Duration: 48 hours.[14]

Procedure: Daphnids are exposed to the test substance across a range of concentrations in
a static or semi-static system.[15]

Endpoint: The number of immobilized daphnids (those unable to swim within 15 seconds
after gentle agitation) is recorded at 24 and 48 hours.[6][15] The 48h-EC50 is the primary
result.

4.3 OECD 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test

This guideline determines the effect of a substance on the growth of microalgae.[7][16][17]

Test Organism: Recommended species include Pseudokirchneriella subcapitata or
Desmodesmus subspicatus.[5][16]

Test Duration: 72 hours.[7][17]

Procedure: Exponentially growing algal cultures are exposed to the test substance in a
nutrient-rich medium under continuous illumination and controlled temperature.[16][18]

Endpoint: Growth inhibition is quantified by measuring algal biomass (e.g., cell counts) over
time compared to controls.[18] The EC50 is calculated based on the reduction in either
growth rate or yield.[17]

Visualizations

5.1 Experimental Workflow for Aquatic Toxicity Testing

The following diagram illustrates a generalized workflow for conducting a standard aquatic

ecotoxicity study, such as an OECD 202 or 203 test.
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Caption: Generalized workflow for a standard aquatic toxicity test.
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5.2 Environmental Risk Characterization Logic

Environmental risk is determined by comparing the concentration of a substance expected in
the environment with the concentration known to cause no adverse effects.
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Caption: Logic flow for environmental risk characterization.

Environmental Risk Characterization

The environmental risk of Cashmeran is determined by comparing its Predicted Environmental
Concentration (PEC) with its Predicted No-Effect Concentration (PNEC).

e PNEC: The freshwater aquatic PNEC for Cashmeran has been derived as 1.35 pg/L.[1][4]
This value was calculated from the algal ecotoxicity endpoint (EC50 = 1.35 mg/L) using a
conservative assessment factor of 1000, which accounts for uncertainty when extrapolating
from acute lab data to chronic ecosystem effects.[1][4]

e PEC: The estimated concentration of Cashmeran in Australian river water is 0.033 pg/L, with
a worst-case estimate based on international data being 0.17 pg/L.[1]

e Risk Quotient (RQ): The RQ (PEC/PNEC) is less than 1, indicating that the expected
concentrations of Cashmeran in surface waters are below the level of concern.[1]

Based on its properties, Cashmeran is classified under the Globally Harmonised System
(GHS) as Acute Aquatic Category 2 (H401: Toxic to aquatic life) and Chronic Aquatic Category
2 (H411: Toxic to aquatic life with long lasting effects).[1] This chronic classification is driven by
its persistence combined with its acute toxicity, as comprehensive chronic data are not
available.[1]

Conclusion

The toxicological profile of Cashmeran indicates that it is a persistent but not bioaccumulative
substance in the aquatic environment. It exhibits acute toxicity to fish, aquatic invertebrates,
and algae, with EC50 and LC50 values typically in the range of 1 to 10 mg/L. While chronic
toxicity data are limited, risk assessments based on the ratio of predicted environmental
concentrations to predicted no-effect concentrations conclude that the current industrial use of
Cashmeran is unlikely to pose a high risk to the aquatic environment.[1] Its GHS classification
as toxic to aquatic life with long-lasting effects underscores the importance of managing its
release into waterways due to its high persistence.[1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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